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Compound of Interest

Compound Name: trans-2-Undecenal-d5

Cat. No.: B12362647 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety protocols and logistical plans for trans-2-Undecenal-d5, ensuring operational integrity

and personnel safety.

Personal Protective Equipment (PPE)
When handling trans-2-Undecenal-d5, which is expected to have similar hazardous properties

to its non-deuterated analog, trans-2-Undecenal, appropriate personal protective equipment is

mandatory to prevent exposure. Trans-2-Undecenal is known to cause skin and eye irritation

and may lead to an allergic skin reaction[1].

Required PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166[2]. A face shield may be required for splash hazards.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact[2][3].

Respiratory Protection: While normal use may not require respiratory protection, work should

be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of
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vapors[3]. If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.

Quantitative Data Summary
The following table summarizes key quantitative data for the non-deuterated analog, trans-2-

Undecenal. This information is critical for safe handling and experimental planning.

Property Value Source

Molecular Formula C₁₁H₂₀O

Molecular Weight 168.28 g/mol

Boiling Point 115 °C / 239 °F

Flash Point 104 °C / 219.2 °F

Specific Gravity 0.844 g/cm³

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible.

Assemble all necessary PPE and ensure it is in good condition.

Prepare all experimental apparatus and reagents before handling the compound.

Handling:

Conduct all manipulations of trans-2-Undecenal-d5 within the chemical fume hood to

minimize inhalation exposure.

Avoid direct contact with skin and eyes.

Use compatible labware (e.g., glass) to prevent reactions.
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Keep the container tightly closed when not in use.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term stability, refrigeration (0–8 °C) and protection from light and heat are

recommended.

Spill Response:

In case of a spill, evacuate personnel from the immediate area.

Remove all sources of ignition.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a designated, labeled hazardous waste container.

Clean the spill area thoroughly with soap and water.

Disposal Plan
The disposal of trans-2-Undecenal-d5 and its contaminated waste must adhere to institutional,

local, state, and federal regulations.

Waste Segregation:

Collect all waste containing trans-2-Undecenal-d5, including contaminated consumables

(e.g., pipette tips, gloves), into a clearly labeled hazardous waste container.

The container must be labeled with "Hazardous Waste" and the chemical name.

Do not mix with other waste streams unless explicitly approved by your institution's

Environmental Health and Safety (EHS) department.

Chemical Neutralization (if applicable and approved):
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Some aldehydes can be oxidized to less toxic carboxylic acids. This procedure should only

be performed by trained personnel and with prior approval from the EHS department.

A potential method involves oxidation with potassium permanganate.

Final Disposal:

If on-site neutralization is not an option, the segregated hazardous waste must be

disposed of through your institution's EHS program.

This typically involves collection by a certified hazardous waste disposal company.

Under no circumstances should this chemical be disposed of down the drain unless

explicitly permitted by the local wastewater authority after appropriate treatment.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of trans-2-Undecenal-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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